Cas no 211323-05-6 (3,6-Nonadien-1-ol,1-acetate, (3E,6Z)-)

3,6-Nonadien-1-ol,1-acetate, (3E,6Z)- structure
211323-05-6 structure
Product Name:3,6-Nonadien-1-ol,1-acetate, (3E,6Z)-
CAS No:211323-05-6
MF:C11H18O2
MW:182.259423732758
CID:270224
PubChem ID:71587638
Update Time:2025-04-19

3,6-Nonadien-1-ol,1-acetate, (3E,6Z)- Chemical and Physical Properties

Names and Identifiers

    • 3,6-Nonadien-1-ol,1-acetate, (3E,6Z)-
    • (E,Z)-3,6-NONADIEN-1-YL ACETATE
    • 3,6-NONADIEN-1-YL ACETATE
    • 3E,6Z-Nonadien-1-ol,acetate
    • FEMA 3953
    • 3,6-Nonadien-1-ol, acetate, (3E,6Z)-
    • [(3E, 6Z)-nona-3, 6-dienyl] acetate
    • 3,6-Nonadien-1-ol, 1-acetate, (3E,6Z)-
    • 3,6-NONADIENYL ACETATE, TRANS,CIS-
    • FEMA NO. 3953
    • (3E,6Z)-3,6-nonadienyl acetate
    • 3,6-NONADIENYL ACETATE, (3E,6Z)-
    • 3UJ78630Z3
    • SCHEMBL18339442
    • DTXSID501014829
    • [(3E,6Z)-nona-3,6-dienyl] acetate
    • (E,Z)-3,6-NONADIEN-1-YLACETATE
    • 3,6-Nonadien-1-ol acetate, (3E,6Z)-
    • Q27258044
    • UNII-3UJ78630Z3
    • 211323-05-6
    • (E,Z)-3,6-NONADIEN-1-OL ACETATE [FHFI]
    • (3E,6Z)-Nonadien-1-yl acetate
    • 3E,6Z-Nonadien-1-ol, acetate
    • CHEBI:195880
    • Inchi: 1S/C11H18O2/c1-3-4-5-6-7-8-9-10-13-11(2)12/h4-5,7-8H,3,6,9-10H2,1-2H3/b5-4-,8-7+
    • InChI Key: CMNKZQXSZSHGNF-KXKKYDSASA-N
    • SMILES: O(C(C)=O)CC/C=C/C/C=C\CC

Computed Properties

  • Exact Mass: 182.13100
  • Monoisotopic Mass: 182.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.907
  • Boiling Point: 247.5°Cat760mmHg
  • Flash Point: 93.6°C
  • Refractive Index: 1.459
  • PSA: 26.30000
  • LogP: 2.85210
  • FEMA: 3953 | (E,Z)-3,6-NONADIEN-1-OL ACETATE
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